![molecular formula C8H11NO B104730 (3-Amino-2-methylphenyl)methanol CAS No. 83647-42-1](/img/structure/B104730.png)
(3-Amino-2-methylphenyl)methanol
Overview
Description
(3-Amino-2-methylphenyl)methanol, commonly referred to as AMPCM, is an organic compound with a variety of applications in the fields of chemistry, biochemistry, and medicine. It is a derivative of phenol, with an amine group attached to the aromatic ring. It is a colorless, water-soluble solid with a molecular weight of 143.2 g/mol. AMPCM is used in the synthesis of various drugs, such as anti-inflammatory medications, antifungals, and antibiotics. It is also used in the production of detergents, food additives, and fragrances. Additionally, AMPCM has been studied for its potential applications in biochemistry and medicine, such as in the treatment of certain cancers and cardiovascular diseases.
Scientific Research Applications
Methanol in Lipid Dynamics
Methanol, commonly used as a solubilizing agent for transmembrane proteins/peptides, significantly impacts lipid dynamics in biological and synthetic membranes. Studies have shown that methanol influences the structure-function relationship of bilayers, affecting lipid asymmetry and scrambling. This is crucial in understanding cell survival and protein reconstitution in biomembrane and proteolipid studies (Nguyen et al., 2019).
Direct N-Monomethylation of Aromatic Primary Amines
Methanol has been used as a methylating agent in the N-monomethylation of aromatic primary amines. This process, catalyzed by [Cp*IrCl2]2/NaOH system, is attractive for its low catalyst loading, broad substrate scope, and excellent selectivities, which has significant implications in synthetic chemistry (Li et al., 2012).
C-H Functionalization Strategy
A comparison between traditional methods and palladium-catalyzed iterative C-H halogenation reactions demonstrates the advantages of C-H functionalization. This includes milder reaction conditions, higher yields, and better selectivity, which is important for the synthesis of multi-substituted arenes (Sun et al., 2014).
Methanol as a Hydrogen Source in Organic Synthesis
Methanol serves as both a C1 synthon and H2 source in organic synthesis. Its utilization, especially in selective N-methylation of amines using RuCl3.xH2O as a catalyst, demonstrates its importance in chemical synthesis and energy technologies (Sarki et al., 2021).
Huisgen 1,3-Dipolar Cycloadditions
Methanol-based catalysts like tris(triazolyl)methanol-Cu(I) structure have shown outstanding catalytic performance in Huisgen 1,3-dipolar cycloadditions, a reaction significant in organic synthesis (Ozcubukcu et al., 2009).
Biological Conversion of Methanol
Engineering Escherichia coli for converting methanol to metabolites like flavanone naringenin represents a major step in biotechnology. This conversion demonstrates the potential of methanol in producing specialty chemicals (Whitaker et al., 2017).
Safety and Hazards
“(3-Amino-2-methylphenyl)methanol” is harmful if swallowed. It causes skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing with plenty of soap and water after skin contact, and wearing protective gloves/protective clothing/eye protection .
Mechanism of Action
Target of Action
It’s worth noting that similar compounds, such as indole derivatives, have been found to bind with high affinity to multiple receptors , suggesting a potential for diverse biological interactions.
Mode of Action
Related compounds have been shown to interact with their targets in various ways, leading to changes in cellular function . For instance, some indole derivatives have demonstrated antiviral, anti-inflammatory, and anticancer activities .
Biochemical Pathways
Related compounds such as indole derivatives have been shown to influence a variety of biochemical pathways . For example, indole-3-acetic acid, a plant hormone, is produced by the degradation of tryptophan in higher plants .
Result of Action
Related compounds have been shown to have diverse biological activities, suggesting that (3-amino-2-methylphenyl)methanol may also have a broad range of effects .
properties
IUPAC Name |
(3-amino-2-methylphenyl)methanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11NO/c1-6-7(5-10)3-2-4-8(6)9/h2-4,10H,5,9H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UVYZMJMDIMWDNJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1N)CO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00341940 | |
Record name | (3-Amino-2-methylphenyl)methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00341940 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
137.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
83647-42-1 | |
Record name | 3-Amino-2-methylbenzyl alcohol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=83647-42-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | (3-Amino-2-methylphenyl)methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00341940 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (3-amino-2-methylphenyl)methanol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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